Dhoi-attac-cephem
Dhoi-attac-cephem
Brand Name:
Vulcanchem
CAS No.:
150256-26-1
VCID:
VC0140062
InChI:
InChI=1S/C28H28N6O9S2/c1-27(2,24(39)40)43-32-19(16-11-44-26(29)30-16)21(37)31-20-22(38)34-12-28(25(41)42,13-45-23(20)34)5-3-6-33-7-4-14-8-17(35)18(36)9-15(14)10-33/h3-5,7-11,20,23,36H,6,12-13H2,1-2H3,(H2,29,30)(H,31,37)(H,39,40)(H,41,42)/t20?,23-,28?/m1/s1
SMILES:
CC(C)(C(=O)O)ON=C(C1=CSC(=N1)N)C(=O)NC2C3N(C2=O)CC(CS3)(C=CCN4C=CC5=CC(=O)C(=CC5=C4)O)C(=O)O
Molecular Formula:
C28H28N6O9S2
Molecular Weight:
656.685
Dhoi-attac-cephem
CAS No.: 150256-26-1
Cat. No.: VC0140062
Molecular Formula: C28H28N6O9S2
Molecular Weight: 656.685
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 150256-26-1 |
|---|---|
| Molecular Formula | C28H28N6O9S2 |
| Molecular Weight | 656.685 |
| IUPAC Name | (6R)-7-[[2-(2-amino-1,3-thiazol-4-yl)-2-(2-carboxypropan-2-yloxyimino)acetyl]amino]-3-[3-(7-hydroxy-6-oxoisoquinolin-2-yl)prop-1-enyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]octane-3-carboxylic acid |
| Standard InChI | InChI=1S/C28H28N6O9S2/c1-27(2,24(39)40)43-32-19(16-11-44-26(29)30-16)21(37)31-20-22(38)34-12-28(25(41)42,13-45-23(20)34)5-3-6-33-7-4-14-8-17(35)18(36)9-15(14)10-33/h3-5,7-11,20,23,36H,6,12-13H2,1-2H3,(H2,29,30)(H,31,37)(H,39,40)(H,41,42)/t20?,23-,28?/m1/s1 |
| Standard InChI Key | RQENDQSLDGLZFP-BPNDJBKRSA-N |
| SMILES | CC(C)(C(=O)O)ON=C(C1=CSC(=N1)N)C(=O)NC2C3N(C2=O)CC(CS3)(C=CCN4C=CC5=CC(=O)C(=CC5=C4)O)C(=O)O |
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